Cas no 65427-75-0 (4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole)
![4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole structure](https://www.kuujia.com/scimg/cas/65427-75-0x500.png)
65427-75-0 structure
Product name:4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole
4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole
- 4-[4-(3-Methylphenyl)-1-piperazinyl]-7-nitrobenzofurazane
- 7-[4-(3-methylphenyl)piperazin-1-yl]-4-nitro-2,1,3-benzoxadiazole
- 4-(4-(3-Methylphenyl)-1-piperazinyl)-7-nitrobenzofurazan
- BFZ 12
- Benzofurazan, 4-(4-(m-tolyl)-1-piperazinyl)-7-nitro-
- 65427-75-0
- DTXSID80215751
- Benzofurazan, 7-nitro-4-(4-(m-tolyl)-1-piperazinyl)-
- BENZOFURAZAN, 4-(4-(3-METHYLPHENYL)-1-PIPERAZINYL)-7-NITRO-
-
- Inchi: InChI=1S/C17H17N5O3/c1-12-3-2-4-13(11-12)20-7-9-21(10-8-20)14-5-6-15(22(23)24)17-16(14)18-25-19-17/h2-6,11H,7-10H2,1H3
- InChI Key: WWRLPTRGFIANPG-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C3=CC=C(C4=NON=C34)[N+](=O)[O-]
Computed Properties
- Exact Mass: 339.13331
- Monoisotopic Mass: 339.13313942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 91.2Ų
Experimental Properties
- PSA: 88.54
4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole Related Literature
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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